1-(4-chlorophenyl)-5-oxo-N-((3-(tetrahydro-2H-pyran-4-yl)-1,2,4-oxadiazol-5-yl)methyl)pyrrolidine-3-carboxamide

• IUPAC Name: 1-(4-chlorophenyl)-N-[[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]methyl]-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C19H21ClN4O4/c20-14-1-3-15(4-2-14)24-11-13(9-17(24)25)19(26)21-10-16-22-18(23-28-16)12-5-7-27-8-6-12/h1-4,12-13H,5-11H2,(H,21,26)
• InChI Key: XTVFJQWYFTYTLJ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1C2=NOC(=N2)CNC(=O)C3CC(=O)N(C3)C4=CC=C(C=C4)Cl
• Molecular Formula: C19H21ClN4O4
• Molecular Weight: 404.8 g/mol
• CAS No.: 2034290-87-2

Description

1-(4-chlorophenyl)-5-oxo-N-((3-(tetrahydro-2H-pyran-4-yl)-1,2,4-oxadiazol-5-yl)methyl)pyrrolidine-3-carboxamide is a useful research compound. Its molecular formula is C19H21ClN4O4 and its molecular weight is 404.85. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Heterocycles

Research on similar compounds has focused on the synthesis of novel heterocyclic systems. For instance, the synthesis of new polyamides containing pyridine and oxadiazole moieties has been explored due to their promising properties. These compounds are synthesized through polycondensation reactions, indicating the potential of pyridine and oxadiazole derivatives in creating materials with unique properties, such as enhanced thermal stability and solubility in polar solvents Mansoori et al., 2011.

Antimicrobial and Anticancer Activities

Compounds containing pyrazole, oxadiazole, and pyridine rings have been investigated for their biological activities. Studies have reported the synthesis and evaluation of pyrazolopyrimidines and pyrazolopyridine derivatives as potential antimicrobial and anticancer agents, highlighting the significance of these heterocyclic cores in medicinal chemistry Rahmouni et al., 2016. Another study focused on novel pyrazole derivatives with oxa/thiadiazolyl and pyrazolyl moieties, demonstrating their potential as antimicrobial and anticancer agents Hafez et al., 2016.

Molecular Interaction Studies

Research on similar structures has also involved the study of molecular interactions with biological receptors. For instance, the molecular interaction of certain antagonists with cannabinoid receptors has been analyzed, providing insights into the steric and electrostatic factors influencing receptor affinity Shim et al., 2002. Such studies are crucial for the design of new therapeutic agents targeting specific receptors.